Cas no 648448-98-0 (3-methyl-1,2-benzoxazole-5-carbaldehyde)

• Product Name: 3-methyl-1,2-benzoxazole-5-carbaldehyde
• CAS No: 648448-98-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD18804969
• CID: 414187
• PubChem ID: 57358415
• Update Time: 2025-04-19

3-methyl-1,2-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-carboxaldehyde, 3-methyl-
• 3-methyl-1,2-benzoxazole-5-carbaldehyde
• 3-methylbenzo[d]isoxazole-5-carbaldehyde
• 3-Methyl-benzo[d]isoxazole-5-carbaldehyde
• SCHEMBL2877358
• FT-0768038
• A923733
• 648448-98-0
• DTXSID20724110
• MFCD18804969
• SB38121
• YAB44898
• CS-0317420
• P20554
• RVYHKGGVVXARJG-UHFFFAOYSA-N
• 1,2-Benzisoxazole-5-carboxaldehyde,3-methyl-(9CI)
• DA-04016

• MDL： MFCD18804969
• Inchi： 1S/C9H7NO2/c1-6-8-4-7(5-11)2-3-9(8)12-10-6/h2-5H,1H3
• InChI Key： RVYHKGGVVXARJG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C=O)=CC=2C(C)=N1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų